Cas no 108972-20-9 (Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate)

• Product Name: Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate
• CAS No: 108972-20-9
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 5002105
• Update Time: 2025-06-08

Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate

• Inchi： 1S/C15H20O4/c1-4-18-14(16)10-9-12-11(3)7-6-8-13(12)15(17)19-5-2/h6-8H,4-5,9-10H2,1-3H3
• InChI Key： MATNXORLNOITTH-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C(C(=O)OCC)=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 301
• XLogP3: 3
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate

Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate (CAS No. 108972-20-9): An Overview of Its Properties and Applications

Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate (CAS No. 108972-20-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functionality and a substituted benzene ring, which contribute to its stability and reactivity in different chemical environments.

The molecular formula of Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate is C₁₅H₂₀O₄, and its molecular weight is approximately 268.31 g/mol. The compound's chemical structure consists of an ethyl ester group attached to a substituted benzene ring, with a propionic acid derivative linked to the ring via an ether bond. This structure imparts specific physical and chemical properties that make it valuable for various applications.

In terms of physical properties, Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate is a colorless to pale yellow liquid at room temperature. It has a boiling point of around 150°C at reduced pressure and is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in solution-based processes and formulations.

The chemical reactivity of Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate is influenced by its functional groups. The ester group can undergo hydrolysis under acidic or basic conditions, leading to the formation of the corresponding carboxylic acid and alcohol. The ether bond in the propionic acid derivative is relatively stable but can be cleaved under strong acidic conditions or high temperatures. These reactivity profiles are crucial for understanding the compound's behavior in different chemical reactions and processes.

In the field of pharmaceuticals, Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate has shown promise as an intermediate in the synthesis of various drugs and drug candidates. Recent studies have explored its use as a building block for the development of novel compounds with potential therapeutic applications. For example, researchers have investigated its role in the synthesis of anti-inflammatory agents and antiviral compounds, highlighting its versatility as a starting material.

Beyond pharmaceuticals, Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate has found applications in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of polymers and coatings with specific properties. For instance, it can be incorporated into polymer chains to enhance their mechanical strength, thermal stability, and chemical resistance. These properties are particularly valuable in industries such as automotive, electronics, and construction.

In the realm of chemical synthesis, Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate serves as a versatile reagent for the preparation of complex molecules. Its reactivity allows it to participate in a wide range of reactions, including nucleophilic substitution, elimination, and condensation reactions. This makes it an essential tool for synthetic chemists working on the development of new materials and compounds with tailored properties.

The environmental impact of Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Studies have shown that it degrades readily under natural conditions, reducing its persistence in the environment.

In conclusion, Ethyl 2-(3-ethoxy-3-oxopropyl)-3-methylbenzoate (CAS No. 108972-20-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.